Cas no 723278-34-0 (methyl 2-(2-aminothiazol-5-yl)acetate;hydrobromide)

Methyl 2-(2-aminothiazol-5-yl)acetate hydrobromide is a chemically stable salt form of a thiazole derivative, commonly utilized in pharmaceutical and organic synthesis. Its key advantages include high purity, consistent reactivity, and improved solubility in polar solvents compared to the free base, facilitating its use in coupling reactions and heterocyclic chemistry. The presence of the hydrobromide counterion enhances crystallinity, simplifying storage and handling. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in antimicrobial and antiviral research. Its well-defined structure and reliable performance make it a preferred choice for synthetic applications requiring precise functional group manipulation.

methyl 2-(2-aminothiazol-5-yl)acetate;hydrobromide structure

723278-34-0 structure

Product Name:methyl 2-(2-aminothiazol-5-yl)acetate;hydrobromide

CAS No:723278-34-0

MF:C₆H₉BrN₂O₂S

MW:253.116859197617

MDL:MFCD18432774

CID:530983

PubChem ID:57415819

Update Time:2025-10-19

methyl 2-(2-aminothiazol-5-yl)acetate;hydrobromide Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(2-aminothiazol-5-yl)acetate hydrobromide
- (2-Amino-thiazol-5-yl)-acetic acid methyl ester hydrobromide
- 5-Thiazoleacetic acid, 2-amino-, methyl ester, monohydrobromide
- methyl 2-(2-amino-1,3-thiazol-5-yl)acetate,hydrobromide
- methyl 2-(2-aminothiazol-5-yl)acetate;hydrobromide
- PB16816
- DTXSID50725514
- J-500639
- CS-0049216
- Methyl (2-amino-1,3-thiazol-5-yl)acetate--hydrogen bromide (1/1)
- A866283
- YDB27834
- 723278-34-0
- methyl 2-(2-amino-1,3-thiazol-5-yl)acetate;hydrobromide
- methyl 2-(2-amino-1,3-thiazol-5-yl)acetate HBr
- Methyl2-(2-aminothiazol-5-yl)acetatehydrobromide
- SCHEMBL1636830
- AKOS015949310
- (2-Amino-thiazol-5-yl)-acetic acid methyl ester HBr
- MFCD18432774
- AS-34076
- methyl 2-(2-amino-1,3-thiazol-5-yl)acetate hydrobromide
- DB-319798
- MDL： MFCD18432774
- Inchi： 1S/C6H8N2O2S.BrH/c1-10-5(9)2-4-3-8-6(7)11-4;/h3H,2H2,1H3,(H2,7,8);1H
- InChI Key： WLHQOEBHZXFKLQ-UHFFFAOYSA-N
- SMILES： Br.S1C(N)=NC=C1CC(=O)OC

Computed Properties

Exact Mass: 251.95681g/mol
Monoisotopic Mass: 251.95681g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 154
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 93.4Å²

methyl 2-(2-aminothiazol-5-yl)acetate;hydrobromide Pricemore >>

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